Cas no 61267-77-4 (2-Isopropyl-3,7-dimethyl-3,7-diaza-bicyclo[3.3.1]nonane)

• Product Name: 2-Isopropyl-3,7-dimethyl-3,7-diaza-bicyclo[3.3.1]nonane
• CAS No: 61267-77-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 486494
• Update Time: 2023-08-03

2-Isopropyl-3,7-dimethyl-3,7-diaza-bicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 3,7-dimethyl-2-(1-methylethyl)-, exo-
• 2-isopropyl-3,7-dimethyl-3,7-diaza-bicyclo[3.3.1]nonane
• 2-Isopropyl-3,7-dimethyl-3,7-diaza-bicyclo[3.3.1]nonane

• Inchi： 1S/C12H24N2/c1-9(2)12-11-5-10(7-14(12)4)6-13(3)8-11/h9-12H,5-8H2,1-4H3
• InChI Key： WXRPZVYVKFMVSN-UHFFFAOYSA-N
• SMILES： N1(C)CC2CN(C)CC(C2)C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 6.5